Cas no 2138189-61-2 (3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide)

3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide is a specialized hydrazide derivative characterized by its cyclopropylmethoxy and difluoropropane functional groups. This compound exhibits unique reactivity due to the presence of the hydrazide moiety, making it valuable in synthetic organic chemistry, particularly in the preparation of heterocycles and as a building block for pharmaceuticals or agrochemicals. The difluoropropane segment enhances its metabolic stability, while the cyclopropylmethoxy group contributes to steric and electronic modulation. Its well-defined structure allows for precise functionalization, enabling applications in medicinal chemistry and material science. The compound is typically handled under controlled conditions due to its reactive nature.
3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide structure
2138189-61-2 structure
Product Name:3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide
CAS No:2138189-61-2
MF:C7H12F2N2O2
MW:194.179188728333
CID:6570355
PubChem ID:165467077
Update Time:2025-05-25

3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide Chemical and Physical Properties

Names and Identifiers

    • 3-(cyclopropylmethoxy)-2,2-difluoropropanehydrazide
    • EN300-788515
    • 2138189-61-2
    • 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide
    • Inchi: 1S/C7H12F2N2O2/c8-7(9,6(12)11-10)4-13-3-5-1-2-5/h5H,1-4,10H2,(H,11,12)
    • InChI Key: LASBJDHBJWQZKC-UHFFFAOYSA-N
    • SMILES: FC(C(NN)=O)(COCC1CC1)F

Computed Properties

  • Exact Mass: 194.08668395g/mol
  • Monoisotopic Mass: 194.08668395g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 64.4Ų

3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide Pricemore >>

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3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide Related Literature

Additional information on 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide

Professional Introduction to 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide (CAS No. 2138189-61-2)

3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide, identified by its CAS number 2138189-61-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by the presence of both fluorine and hydrazide functional groups, which are known for their potential in enhancing the bioactivity and metabolic stability of drug candidates.

The structural features of 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide make it a promising intermediate in the synthesis of various pharmacologically active agents. The cyclopropylmethoxy moiety introduces a rigid, three-membered ring structure, which can influence the conformational flexibility and binding affinity of the molecule. Simultaneously, the hydrazide group provides a site for further functionalization, enabling the construction of more complex drug molecules.

In recent years, there has been a growing interest in fluorinated compounds due to their favorable pharmacokinetic properties. Fluorine atoms can enhance the metabolic stability of drugs by resisting hydrolysis and oxidation, thereby prolonging their half-life in vivo. Additionally, fluorine substitution can improve the lipophilicity and cell membrane permeability of molecules, making them more effective at reaching their target sites. The presence of two fluorine atoms in 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide is particularly noteworthy, as it may contribute to these beneficial properties.

The hydrazide group in this compound is another critical feature that warrants detailed consideration. Hydrazides are versatile functional groups that can participate in various chemical reactions, including condensation reactions with carboxylic acids to form amides. This reactivity makes 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide a valuable building block for the synthesis of peptidomimetics and other bioactive molecules. Furthermore, hydrazides have been explored in the development of antitumor and anti-inflammatory agents, highlighting their therapeutic potential.

Recent advancements in computational chemistry and molecular modeling have further illuminated the synthetic and pharmacological significance of 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide. Studies using density functional theory (DFT) have demonstrated that the electronic distribution around the fluorine atoms can significantly influence the reactivity and stability of the molecule. These insights have guided researchers in optimizing synthetic pathways and designing derivatives with enhanced biological activity.

The compound's potential applications extend to the development of novel agrochemicals as well. The unique structural motifs present in 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide may contribute to its efficacy as a precursor for herbicides and fungicides. By leveraging its reactivity and physicochemical properties, scientists are exploring new ways to combat resistant plant pathogens and improve crop yields.

In conclusion, 3-(Cyclopropylmethoxy)-2,2-difluoropropanehydrazide (CAS No. 2138189-61-2) represents a compelling subject of study in medicinal chemistry and agricultural science. Its structural features—comprising both fluorine and hydrazide functionalities—position it as a versatile intermediate for synthesizing a wide range of bioactive compounds. As research continues to uncover new applications for this molecule, its importance in drug discovery and industrial chemistry is likely to grow.

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